Cas no 885953-44-6 (Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate)

Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate structure
885953-44-6 structure
Product Name:Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate
CAS No:885953-44-6
MF:C9H15N3O2
MW:197.234301805496
CID:1925994
PubChem ID:1519340
Update Time:2025-04-21

Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-(5-methyl-1h-imidazol-2-yl)carbamate
    • (4-METHYL-1H-IMIDAZOL-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
    • AC1LU2ZX
    • CTK7G9069
    • AG-A-05204
    • 885953-44-6
    • DTXSID70364005
    • AKOS006294828
    • DB-309998
    • tert-Butyl (4-methyl-1H-imidazol-2-yl)carbamate
    • TERT-BUTYL N-(4-METHYL-1H-IMIDAZOL-2-YL)CARBAMATE
    • Inchi: 1S/C9H15N3O2/c1-6-5-10-7(11-6)12-8(13)14-9(2,3)4/h5H,1-4H3,(H2,10,11,12,13)
    • InChI Key: MSEQJVJURJQTJN-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NC=C(C)N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.116426730Da
  • Monoisotopic Mass: 197.116426730Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent